Cas no 1428141-40-5 (Ethyl 7-(5-methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate)

• Product Name: Ethyl 7-(5-methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate
• CAS No: 1428141-40-5
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• MDL: MFCD27937008
• CID: 4699897
• Update Time: 2025-10-28

Ethyl 7-(5-methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-(5-methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate
• T6001
• 3-quinolinecarboxylic acid, 1,2,5,6,7,8-hexahydro-7-(5-methyl-2-furanyl)-2,5-dioxo-, ethyl ester
• Ethyl 7-(5-methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate

• MDL： MFCD27937008
• Inchi： 1S/C17H17NO5/c1-3-22-17(21)12-8-11-13(18-16(12)20)6-10(7-14(11)19)15-5-4-9(2)23-15/h4-5,8,10H,3,6-7H2,1-2H3,(H,18,20)
• InChI Key： FRJGJEIIGHNHFM-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1CC(C2C=C(C(=O)OCC)C(NC=2C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 619
• Topological Polar Surface Area: 85.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on Ethyl 7-(5-methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate

Ethyl 7-(5-methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate: A Comprehensive Overview

The compound Ethyl 7-(5-methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate (CAS No. 1428141-40-5) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of quinoline derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's structure incorporates a quinoline skeleton with a substituted furyl group and an ethyl ester moiety, making it a unique compound with promising prospects in drug discovery and material science.

Recent studies have highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. The presence of the furyl group in this compound introduces additional electronic and steric effects, which can significantly influence its pharmacokinetic properties. Researchers have demonstrated that such modifications can enhance the compound's bioavailability and stability, making it a strong candidate for further investigation in preclinical studies. Moreover, the ethyl ester group contributes to the molecule's solubility and absorption characteristics, which are critical factors in drug delivery systems.

One of the most intriguing aspects of this compound is its potential application in the field of oncology. Preliminary in vitro studies have shown that Ethyl 7-(5-methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate exhibits selective cytotoxicity against various cancer cell lines. This selective activity suggests that the compound may target specific pathways or proteins involved in cancer progression. Advanced computational modeling techniques have been employed to predict the binding affinity of this compound to key oncogenic targets, providing valuable insights into its mechanism of action.

In addition to its therapeutic potential, this compound has also been explored for its role in material science. The quinoline framework is known for its ability to form stable coordination complexes with metal ions. Recent research has focused on utilizing this property to develop novel materials for energy storage applications. For instance, studies have shown that Ethyl 7-(5-methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate can act as a ligand in the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis.

The synthesis of Ethyl 7-(5-methyl-2-furyl)-2,5-dioxo-1,2,5,6,…